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Compound of Interest

Compound Name:
1,1-

Bis(bromomethyl)cyclopropane

Cat. No.: B1278821 Get Quote

Essential Safety and Handling Guide for 1,1-
Bis(bromomethyl)cyclopropane
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety, handling, and disposal protocols for 1,1-
Bis(bromomethyl)cyclopropane (CAS No. 29086-41-7). Due to its reactive nature and

potential health hazards, strict adherence to these guidelines is imperative to ensure laboratory

safety.

Chemical and Physical Properties
1,1-Bis(bromomethyl)cyclopropane is a colorless to pale yellow liquid.[1][2] It is recognized

for its high reactivity, largely due to the presence of two bromomethyl groups on a strained

cyclopropane ring, making it a valuable intermediate in organic synthesis.[1][3] However, this

reactivity also presents significant safety challenges. The compound is sensitive to light and

moisture, necessitating careful storage and handling.[1]
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Property Value Source

Molecular Formula C₅H₈Br₂ [1][2][3]

Molecular Weight 227.93 g/mol [2][3][4][5]

Appearance Colorless to light yellow liquid [1][2]

Storage Temperature 2-8°C [2]

Water Solubility 230mg/L at 30℃ [2]

Hazard Identification and Personal Protective
Equipment (PPE)
1,1-Bis(bromomethyl)cyclopropane is classified as a reactive and hazardous chemical.[6][7]

It may be toxic, corrosive, and potentially carcinogenic.[1][8] The primary routes of exposure

are inhalation, skin contact, and eye contact.[9][10]

Summary of Hazards:

Reactive: Can undergo vigorous reactions, especially with incompatible materials.[3][6]

Irritant: Causes skin, eye, and respiratory system irritation.[9][10]

Harmful: May be harmful if swallowed or inhaled.[9][10]

Potential Carcinogen: Handle with appropriate precautions for carcinogenic compounds.[1]

Due to these hazards, a comprehensive PPE strategy is essential. The following table outlines

the minimum required PPE for handling this compound.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Chemical safety goggles and a

full-face shield

Goggles must be splash-proof.

A face shield is required when

there is a risk of splashes or

explosions.[7][8][11]

Hands
Double gloves (chemotherapy-

rated)

Wear two pairs of nitrile gloves

that meet ASTM D6978

standards.[12] The inner glove

should be tucked under the

gown cuff, and the outer glove

should go over the cuff.[13]

Change gloves frequently,

especially after contamination.

Body Chemical-resistant gown

A disposable, polyethylene-

coated gown is required.[12] It

should be seamless in critical

areas and provide full

coverage.[13][14]

Respiratory
Fit-tested N95 respirator or

PAPR

Required for any work outside

of a certified chemical fume

hood or when generating

aerosols.[12][13]

Feet
Closed-toe shoes and shoe

covers

Impervious shoe covers should

be worn and removed before

exiting the work area to

prevent the spread of

contamination.[13]

Operational Plan: Step-by-Step Handling Protocol
This protocol details the essential steps for safely handling 1,1-
Bis(bromomethyl)cyclopropane in a laboratory setting.
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Experimental Workflow:

Preparation Phase

Handling Phase

Post-Handling & Cleanup

Conduct Hazard Assessment

Designate Work Area (Fume Hood)

Assemble All Materials & PPE

Don Full PPE

Work Within Fume Hood

Begin Experiment

Use Smallest Possible Quantities

Ground and Bond Containers During Transfer

Use Spark-Proof Tools

Decontaminate Work Surfaces

Experiment Complete

Segregate Hazardous Waste

Doff PPE in Correct Order

Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: Workflow for handling 1,1-Bis(bromomethyl)cyclopropane.

Methodology:

Preparation:

Hazard Review: Before beginning any work, thoroughly review the Safety Data Sheet

(SDS) and other relevant safety information.[8][15]

Designated Area: All handling of 1,1-Bis(bromomethyl)cyclopropane must be conducted

in a certified chemical fume hood with the sash at the lowest practical position.[8][11]

Assemble Materials: Ensure all necessary equipment, reagents, and spill cleanup

materials are within the fume hood before introducing the chemical.[11]

Don PPE: Put on all required PPE as specified in the table above before entering the

designated handling area.[7][15]

Handling:

Ventilation: Always work within the fume hood to prevent inhalation of vapors.[8][15]

Quantity: Use the smallest amount of the chemical necessary for the procedure to

minimize risks.[11]

Transfers: When transferring the liquid, use spark-proof tools and ensure containers are

properly grounded and bonded to prevent static discharge.[9][16]

Incompatible Materials: Keep the chemical away from incompatible substances such as

strong oxidizing agents and strong bases.[17]

Post-Handling & Cleanup:

Decontamination: Thoroughly decontaminate all surfaces and equipment after use.

Waste Segregation: All materials that have come into contact with 1,1-
Bis(bromomethyl)cyclopropane must be treated as hazardous waste.
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Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Typically,

this involves removing outer gloves, gown, face shield, and then inner gloves.

Hygiene: Wash hands thoroughly with soap and water after removing all PPE.[16]

Disposal Plan
Proper disposal of 1,1-Bis(bromomethyl)cyclopropane and associated waste is crucial to

prevent environmental contamination and ensure safety.

Disposal Workflow:

Waste Generation & Collection

Final Disposal

Unused Chemical

Collect in Designated, Labeled, Sealed Hazardous Waste Containers

Contaminated Labware (glass, plastic) Contaminated PPE (gloves, gown)

Store Waste in a Ventilated, Secure Area

Transfer to Storage

Arrange for Pickup by a Licensed Disposal Company

Complete Waste Manifest Documentation
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Caption: Disposal workflow for 1,1-Bis(bromomethyl)cyclopropane waste.

Procedure:

Waste Collection:

Chemical Waste: Unused or waste 1,1-Bis(bromomethyl)cyclopropane must be

collected in a designated, properly labeled, and sealed hazardous waste container.

Contaminated Materials: All disposable items, such as gloves, gowns, and labware that

have been in contact with the chemical, are considered hazardous waste and must be

placed in a separate, clearly labeled hazardous waste container.[18] Do not mix this waste

with other waste streams.[18]

Containers: Empty containers retain product residue and must be handled as hazardous

waste.[9]

Storage and Disposal:

Storage: Store hazardous waste containers in a cool, dry, and well-ventilated area away

from incompatible materials, heat, and ignition sources.[16][18]

Professional Disposal: Arrange for the disposal of all waste through a licensed hazardous

waste management company.[18] Follow all local, state, and federal regulations for

hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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